Cas no 32493-32-6 (Methyl 2-ethyl-3-oxopentanoate)

• Product Name: Methyl 2-ethyl-3-oxopentanoate
• CAS No: 32493-32-6
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD09954622
• CID: 293659
• PubChem ID: 11643972
• Update Time: 2025-06-15

Methyl 2-ethyl-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-ethyl-3-oxopentanoate
• 2-ethyl-3-oxo Pentanoic acid methyl ester
• 2-Ethyl-3-Oxo-Pentanoic Acid Methyl Ester
• Pentanoic acid, 2-ethyl-3-oxo-, methyl ester
• 2-Aethyl-3-oxovaleriansaeuremethylester
• 2-Aethyl-3-oxo-valeriansaeure-methylester
• 2-ethyl-3-oxo-valeric acid methyl ester
• AGN-PC-00DABN
• AK133250
• CTK8D3966
• ethyl 2-propionylbutanoate
• methyl (2-ethyl)propionylacetate
• PEN018
• Ethyl 2-ethylacetoacetate
• methyl 2-ethyl-3-oxovalerate
• MFCD09954622
• SCHEMBL2564479
• A5820
• CKGAUXMQNDHABI-UHFFFAOYSA-N
• DTXSID90469900
• 32493-32-6
• AT34228
• FT-0718639
• Methyl2-ethyl-3-oxopentanoate
• Methyl 2-ethyl-3-oxo-pentanoate
• AKOS010952320
• 2-Ethyl-3-oxopentanoic acid methyl ester

• MDL： MFCD09954622
• Inchi： 1S/C8H14O3/c1-4-6(7(9)5-2)8(10)11-3/h6H,4-5H2,1-3H3
• InChI Key： CKGAUXMQNDHABI-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(CC)=O)CC)=O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Methyl 2-ethyl-3-oxopentanoate

Comprehensive Guide to Methyl 2-ethyl-3-oxopentanoate (CAS No. 32493-32-6): Properties, Applications, and Industry Insights

Methyl 2-ethyl-3-oxopentanoate (CAS No. 32493-32-6) is a versatile organic compound widely utilized in pharmaceuticals, fragrances, and specialty chemical synthesis. Its unique ketoester structure makes it a valuable intermediate for producing complex molecules. With the growing demand for sustainable and efficient chemical processes, this compound has garnered significant attention in research and industrial applications.

The molecular formula of Methyl 2-ethyl-3-oxopentanoate is C₈H₁₄O₃, featuring a methyl ester group and a β-keto functionality. This combination enables diverse reactivity, including alkylation, condensation, and reduction reactions. Researchers often explore its role in asymmetric synthesis, a hot topic in modern organic chemistry due to its relevance in drug development and green chemistry initiatives.

In the fragrance industry, Methyl 2-ethyl-3-oxopentanoate contributes to fruity and floral notes, aligning with the trend toward natural-inspired aroma chemicals. Consumers increasingly seek sustainable and hypoallergenic scents, driving innovation in this sector. The compound's stability and compatibility with other ingredients make it a preferred choice for fine fragrance formulations and functional perfumery.

Pharmaceutical applications of CAS No. 32493-32-6 include its use as a building block for active pharmaceutical ingredients (APIs). Recent studies highlight its potential in synthesizing chiral intermediates, crucial for developing enantioselective drugs. This aligns with the industry's focus on precision medicine and targeted therapies, addressing frequent search queries like "ketoester applications in drug discovery."

From a synthetic methodology perspective, Methyl 2-ethyl-3-oxopentanoate serves as a model substrate for catalytic reactions. Its reactivity under microwave-assisted synthesis and flow chemistry conditions has been extensively studied, reflecting the broader shift toward energy-efficient processes. These topics resonate with researchers investigating "green chemistry techniques for ester synthesis."

Quality control of 32493-32-6 involves advanced analytical techniques such as GC-MS, HPLC, and NMR spectroscopy. Purity standards are critical, especially for high-value applications like electronic chemicals or photoinitiators. The compound's spectral data and chromatographic behavior are well-documented, supporting its reliable use in sensitive formulations.

Market trends indicate rising demand for Methyl 2-ethyl-3-oxopentanoate in Asia-Pacific regions, driven by expanding pharmaceutical manufacturing and flavor & fragrance industries. Regulatory compliance with REACH and FDA guidelines ensures its safe handling and transportation, addressing common concerns about "chemical safety in industrial settings."

Innovative research explores biocatalytic production of this compound using engineered enzymes, tapping into the white biotechnology movement. Such approaches answer frequent searches for "sustainable ester production methods" while reducing reliance on traditional chemical routes. The compound's biodegradability profile further enhances its appeal in eco-conscious markets.

Storage recommendations for CAS 32493-32-6 emphasize protection from moisture and oxidizing agents, with optimal conditions below 25°C. Proper material compatibility knowledge prevents degradation—a key consideration for formulators searching for "ester stability best practices." Technical bulletins often detail its solubility parameters in common organic solvents.

Future prospects for Methyl 2-ethyl-3-oxopentanoate include potential applications in advanced material science, particularly as a monomer for functional polymers. Its structural tunability allows incorporation into smart coatings and responsive materials, areas generating substantial academic and industrial interest. These developments respond to growing queries about "multi-functional chemical intermediates."